Cas no 14171-89-2 (6-Phenylhexan-2-one)

6-Phenylhexan-2-one Properties

Names and Identifiers

• 6-Phenylhexan-2-one
• 2-Hexanone, 6-phenyl-
• 6-PHENYL-HEXAN-2-ONE
• 1-Phenyl-5-hexanone
• 2-Hexanone,6-phenyl
• 5-Oxo-1-phenyl-hexan
• 6-phenyl-2-hexanone
• 6-Phenyl-hexan-2-on
• 6-PHENYL-HEXANE-2-ONE
• 6-Phenylhexane-2-one
• 1-Phenylhexane-5-one
• AS-77975
• 5BE4G58B24
• EN300-804990
• NS00024594
• EINECS 238-017-2
• UNII-5BE4G58B24
• D97314
• CS-0187238
• AMY15321
• Z820117496
• DTXSID20161809
• AKOS010745932
• 6-PHENYL-2-HEXANONE
• SCHEMBL1105483
• NSC 210804
• NSC-210804
• MFCD09032287
• NSC210804
• 2-Hexanone,6-phenyl-
• 14171-89-2
• 6-phenyl-hexan-2-one
• DB-369375
• 1-PHENYL-5-HEXANONE
• 6-Phenyl-2-hexanone
• +Expand

• MDL： MFCD09032287
• InChIKey： RVHCOKLJDUVNOR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O/c1-11(13)7-5-6-10-12-8-3-2-4-9-12/h2-4,8-9H,5-7,10H2,1H3
• SMILES： CC(=O)CCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 176.120115
• Heavy Atom Count: 13
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.98840
• PSA: 17.07000
• Refractive Index: 1.498
• Boiling Point: 299.9°Cat760mmHg
• Flash Point: 145°C
• Density: 0.95

6-Phenylhexan-2-one Security Information

6-Phenylhexan-2-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%